Cas no 1286778-37-7 (3-(1-methylpiperizin-4-yl) pyridine-5-boronic acid)

• Product Name: 3-(1-methylpiperizin-4-yl) pyridine-5-boronic acid
• CAS No: 1286778-37-7
• MF: C₁₀H₁₆BN₃O₂
• MW: 221.063941955566
• MDL: MFCD17677283
• CID: 1035136
• Update Time: 2025-10-20

3-(1-methylpiperizin-4-yl) pyridine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• B-[5-(4-methyl-1-piperazinyl)-3-pyridinyl]-Boronic acid
• (5-(4-Methylpiperazin-1-yl)pyridin-3-yl)boronic acid
• [5-(4-methylpiperazin-1-yl)pyridin-3-yl]boronic acid
• 5-(4-methylpiperazin-1-yl)pyridin-3-ylboronic acid
• AK130068
• KB-208493
• KB-40926
• SureCN2558075
• 3-(1-methylpiperizin-4-yl) pyridine-5-boronic acid

• MDL： MFCD17677283
• Inchi： 1S/C10H16BN3O2/c1-13-2-4-14(5-3-13)10-6-9(11(15)16)7-12-8-10/h6-8,15-16H,2-5H2,1H3
• InChI Key： FJDRTVXGKCZBAQ-UHFFFAOYSA-N
• SMILES： OB(C1=CN=CC(=C1)N1CCN(C)CC1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 3-(1-methylpiperizin-4-yl) pyridine-5-boronic acid

Research Brief on 3-(1-methylpiperizin-4-yl) pyridine-5-boronic acid (CAS: 1286778-37-7): Recent Advances and Applications

The compound 3-(1-methylpiperizin-4-yl) pyridine-5-boronic acid (CAS: 1286778-37-7) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This boronic acid derivative serves as a critical intermediate in the synthesis of biologically active molecules, particularly in the context of kinase inhibitors and proteasome-targeting therapeutics. Recent studies have highlighted its role in facilitating Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern pharmaceutical synthesis.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 3-(1-methylpiperizin-4-yl) pyridine-5-boronic acid as a key building block for the development of novel BTK (Bruton's tyrosine kinase) inhibitors. The study underscored the compound's ability to enhance binding affinity and selectivity, leading to improved pharmacokinetic profiles in preclinical models. These findings open new avenues for the treatment of B-cell malignancies and autoimmune disorders.

Another groundbreaking application was reported in Nature Chemical Biology, where the compound was utilized in the design of covalent inhibitors targeting the SARS-CoV-2 main protease. The boronic acid moiety's unique reactivity with catalytic cysteine residues enabled the development of potent antiviral agents, showcasing the molecule's adaptability in addressing emergent global health challenges.

From a synthetic chemistry perspective, recent advancements in flow chemistry techniques have significantly improved the scalability of 3-(1-methylpiperizin-4-yl) pyridine-5-boronic acid production. A 2024 Organic Process Research & Development paper detailed a continuous manufacturing process that achieved >90% yield while reducing hazardous waste generation, addressing both economic and environmental concerns in pharmaceutical manufacturing.

The compound's mechanism of action as a reversible enzyme inhibitor has been further elucidated through crystallographic studies. High-resolution X-ray structures published in ACS Chemical Biology revealed precise interactions between the boronic acid group and active site residues, providing a structural basis for rational drug design. These insights are particularly valuable for optimizing lead compounds in oncology and inflammation research.

Emerging applications extend beyond traditional small molecule therapeutics. Recent work in Bioconjugate Chemistry demonstrated the compound's utility in antibody-drug conjugate (ADC) development, where it serves as a linker for targeted drug delivery systems. This innovation promises enhanced tumor specificity and reduced off-target effects in cancer therapy.

As research progresses, safety and pharmacokinetic evaluations of derivatives containing this scaffold have shown promising results. A comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) analysis published in European Journal of Pharmaceutical Sciences indicated favorable blood-brain barrier penetration properties, suggesting potential applications in neurodegenerative disease treatment.

The compound's commercial availability from major chemical suppliers (typically >98% purity by HPLC) has facilitated widespread adoption in both academic and industrial settings. Current market analysis indicates growing demand, with projected compound annual growth rate (CAGR) of 12.7% in the pharmaceutical intermediates sector through 2028.

Future research directions include exploring its use in PROTAC (Proteolysis Targeting Chimera) technology and as a molecular probe for activity-based protein profiling. The unique physicochemical properties of 3-(1-methylpiperizin-4-yl) pyridine-5-boronic acid continue to inspire innovative applications across multiple therapeutic areas, cementing its status as a valuable tool in modern drug discovery.